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Compound of Interest

Compound Name: 4-Amino-3-(trifluoromethyl)phenol

Cat. No.: B1283321

Material Safety Data Sheet: 4-Amino-3-
(trifluoromethyl)phenol

An In-depth Technical Guide for Researchers and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for 4-Amino-3-(trifluoromethyl)phenol (CAS No. 445-04-5). The information is
intended for researchers, scientists, and professionals in the drug development field to ensure
safe laboratory practices.

Chemical Identification and Physical Properties

4-Amino-3-(trifluoromethyl)phenol is an organic compound that appears as a solid, with
colors ranging from off-white to black.[1][2] It is also known by several synonyms, including 2-
Amino-5-hydroxybenzotrifluoride and 4-Hydroxy-2-(trifluoromethyl)aniline.[1][3][4] The
trifluoromethyl group in its structure enhances lipophilicity and metabolic stability, making it a
compound of interest in drug design.[3]

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
Molecular Formula C7H6F3NO [31[5][6]
Molecular Weight 177.12 g/mol [4115][6]
Melting Point 158°C [11[2]

Boiling Point 275.9 £ 40.0 °C (Predicted) [1112]

Density 1.432 + 0.06 g/cm? (Predicted) [1][2]

Flash Point 120.7 £ 27.3°C [4]

Vapor Pressure

0.003 mmHg at 25°C

[4]

pKa 9.22 + 0.18 (Predicted) [1][2]
Appearance Off-white to black solid [1112]
Solubility Soluble in polar solvents [3]

Hazard Identification and Toxicological Data

This chemical is classified as hazardous. It is harmful if swallowed and causes skin and serious

eye irritation.[7] It may also cause respiratory irritation.[7][8]

Table 2: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://cymitquimica.com/cas/445-04-5/
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1682377.aspx
https://www.echemi.com/products/pd180630106273-4-amino-3-trifluoromethylphenol.html
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1682377.aspx
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://www.echemi.com/products/pd180630106273-4-amino-3-trifluoromethylphenol.html
https://www.echemi.com/products/pd180630106273-4-amino-3-trifluoromethylphenol.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1682377_EN.htm
https://cymitquimica.com/cas/445-04-5/
https://aksci.com/sds/9213DZ_SDS.pdf
https://aksci.com/sds/9213DZ_SDS.pdf
https://aksci.com/sds/1673CW_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement Reference(s)
o H301: Toxic if
Acute toxicity, oral 4 [4]
swallowed

Skin H315: Causes skin

o 2 N [718]
corrosion/irritation irritation
Serious eye H319: Causes serious

N 2 N [718]

damage/eye irritation eye irritation

Specific target organ
toxicity — single H335: May cause
[718]

exposure (Respiratory respiratory irritation

tract irritation)

Quantitative toxicological data such as LD50 or LC50 values for 4-Amino-3-
(trifluoromethyl)phenol are not readily available in the searched resources. The provided
GHS classification is based on notifications to the ECHA C&L Inventory.[4]

First-Aid Measures

Immediate medical attention is required in case of exposure.[9] Always show the safety data
sheet to the attending medical professional.[5][7]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[5][9] If contact lenses are present, remove them if it is easy to do so and
continue rinsing.[7] Seek immediate medical advice.[9]

In case of skin contact: Immediately remove all contaminated clothing.[7] Wash the affected
area with soap and plenty of water.[5] If skin irritation occurs, get medical advice/attention.[7]

If inhaled: Move the person to fresh air.[5][7] If the person is not breathing, give artificial
respiration.[5] If breathing is difficult, give oxygen.[7] Call a poison center or doctor if you feel

unwell.[7]

If swallowed: Do NOT induce vomiting.[9] Rinse the mouth with water.[5] Never give anything
by mouth to an unconscious person.[5] Call a physician or poison control center immediately.[9]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/products/pd180630106273-4-amino-3-trifluoromethylphenol.html
https://aksci.com/sds/9213DZ_SDS.pdf
https://aksci.com/sds/1673CW_SDS.pdf
https://aksci.com/sds/9213DZ_SDS.pdf
https://aksci.com/sds/1673CW_SDS.pdf
https://aksci.com/sds/9213DZ_SDS.pdf
https://aksci.com/sds/1673CW_SDS.pdf
https://www.benchchem.com/product/b1283321?utm_src=pdf-body
https://www.benchchem.com/product/b1283321?utm_src=pdf-body
https://www.echemi.com/products/pd180630106273-4-amino-3-trifluoromethylphenol.html
https://www.fishersci.com/store/msds?partNumber=AC306040050&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://aksci.com/sds/9213DZ_SDS.pdf
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://www.fishersci.com/store/msds?partNumber=AC306040050&countryCode=US&language=en
https://aksci.com/sds/9213DZ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC306040050&countryCode=US&language=en
https://aksci.com/sds/9213DZ_SDS.pdf
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://aksci.com/sds/9213DZ_SDS.pdf
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://aksci.com/sds/9213DZ_SDS.pdf
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://aksci.com/sds/9213DZ_SDS.pdf
https://aksci.com/sds/9213DZ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC306040050&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://www.capotchem.com/doc/viewmsds_445-04-5.html
https://www.fishersci.com/store/msds?partNumber=AC306040050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

I\ Immediate Actions
Routes of Exposure

Rinse mouth.

Do NOT induce vomiting.

P Ingestion

Move to fresh air.
Inhalation ' Keep at rest in a comfortable
position for breathing. \
Seek Immediate
Skin Contact Remove contaminated clothing.
Wash with plenty of soap and water.

U

Potential Exposure to
4-Amino-3-(trifluoromethyl)phenol Medical Attention

A

R

P Eye Contact Rinse cautiously with water
k / for several minutes.

N ——— Remove contact lenses if present.

Continue rinsing.

Click to download full resolution via product page
First-Aid Decision Pathway

Accidental Release and Fire-Fighting Measures

Accidental Release: Ensure adequate ventilation and evacuate personnel to safe areas.[9][10]
Avoid dust formation.[10] Use personal protective equipment as required.[9] Prevent further
leakage or spillage if it is safe to do so.[7][10] Do not let the chemical enter drains.[10] For
containment and cleanup, use spark-proof tools and explosion-proof equipment.[10] Collect the
spilled material and place it in suitable, closed containers for disposal.[9][10]
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Spill of
4-Amino-3-(trifluoromethyl)phenol

Ensure adequate Wear appropriate PPE
ventilation (gloves, goggles, respirator)

Prevent further leakage.
Do not allow entry into drains.

Evacuate personnel
to safe areas

Use spark-proof tools.
Collect material into
closed containers.

Dispose of waste
according to regulations.

Click to download full resolution via product page

Accidental Spill Response Workflow

Fire-Fighting Measures: Suitable extinguishing media include water spray, carbon dioxide
(C0O2), dry chemical, and alcohol-resistant foam.[9][10] Firefighters should wear self-contained
breathing apparatus and full protective gear.[9][11] Hazardous combustion products include
carbon oxides (CO, CO2) and gaseous hydrogen fluoride (HF).[9][11]

Handling and Storage

Handling: Use only in a well-ventilated area or under a chemical fume hood.[7][9] Avoid contact
with skin, eyes, and clothing.[7][12] Do not breathe dust, mist, vapors, or spray.[9][10] Wash
hands thoroughly after handling.[7]
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Storage: Store in a cool, dry, and well-ventilated place.[7][13] Keep the container tightly closed.
[7] Store under an inert gas (nitrogen or argon) at 2—8 °C.[1][2] Keep away from heat, sparks,
and flame.[9] Incompatible materials include strong oxidizing agents and acid chlorides.[9]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety glasses.[10][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]
[10][11]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[11]

Experimental Protocols

Synthesis of 4-Amino-3-(trifluoromethyl)phenol: A general procedure for the synthesis
involves the reduction of 4-nitro-3-(trifluoromethyl)phenol.[1][2]

o Materials: 4-nitro-3-(trifluoromethyl)phenol, 10% palladium on carbon (Pd/C), Methanol
(MeOH), Hydrogen (H2) gas.[1][2]

e Procedure:

o

Dissolve 4-nitro-3-(trifluoromethyl)phenol in methanol.[1][2]

o

Add 10% Pd/C to the solution.[1][2]

[¢]

Stir the reaction suspension under a hydrogen atmosphere for 12 hours.[1][2]

[¢]

Upon completion, remove the catalyst by filtration.[1][2]

o

Concentrate the filtrate under vacuum to obtain 4-amino-3-(trifluoromethyl)phenol.[1][?]

This protocol is for informational purposes. Researchers should adapt it based on their specific
laboratory conditions and safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-AMINO-3-(TRIFLUOROMETHYL)PHENOL CAS#: 445-04-5 [amp.chemicalbook.com]
e 2. 4-AMINO-3-(TRIFLUOROMETHYL)PHENOL CAS#: 445-04-5 [m.chemicalbook.com]

o 3. CAS 445-04-5: 4-amino-3-(trifluoromethyl)phenol [cymitquimica.com]

¢ 4. echemi.com [echemi.com]

e 5. capotchem.com [capotchem.com]

e 6.445-04-5 CAS MSDS (4-AMINO-3-(TRIFLUOROMETHYL)PHENOL) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

e 7. aksci.com [aksci.com]

o 8. aksci.com [aksci.com]

» 9. fishersci.com [fishersci.com]

e 10. chemicalbook.com [chemicalbook.com]
e 11. fishersci.com [fishersci.com]

e 12. uwaterloo.ca [uwaterloo.ca]

e 13. synquestlabs.com [synquestlabs.com]

 To cite this document: BenchChem. [4-Amino-3-(trifluoromethyl)phenol material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283321#4-amino-3-trifluoromethyl-phenol-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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